Cas no 512845-55-5 (1H-Pyrazole-4-carbonitrile, 3-amino-1-methyl-5-(propylthio)-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 3-amino-1-methyl-5-(propylthio)-
• CAS No: 512845-55-5
• MF: C₈H₁₂N₄S
• MW: 196.272679328918
• CID: 362646
• PubChem ID: 10997935
• Update Time: 2025-04-19

1H-Pyrazole-4-carbonitrile, 3-amino-1-methyl-5-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 3-amino-1-methyl-5-(propylthio)-
• 3-amino-1-methyl-5-propylsulfanylpyrazole-4-carbonitrile
• DTXSID40451259
• 3-Amino-1-methyl-5-(propylsulfanyl)-1H-pyrazole-4-carbonitrile
• 512845-55-5
• 3-Amino-1-methyl-5-(propylthio)-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C8H12N4S/c1-3-4-13-8-6(5-9)7(10)11-12(8)2/h3-4H2,1-2H3,(H2,10,11)
• InChI Key： OCYMHGCFMQVUMZ-UHFFFAOYSA-N
• SMILES： S(CCC)C1=C(C#N)C(N)=NN1C

Computed Properties

• Exact Mass: 196.07846
• Monoisotopic Mass: 196.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• PSA: 67.63